Cas no 2228215-64-1 (2-(dimethylamino)-5-fluorobenzene-1-sulfonamide)

• Product Name: 2-(dimethylamino)-5-fluorobenzene-1-sulfonamide
• CAS No: 2228215-64-1
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 6304150
• PubChem ID: 165759336
• Update Time: 2025-05-20

2-(dimethylamino)-5-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-5-fluorobenzene-1-sulfonamide
• 2228215-64-1
• EN300-2004750

• Inchi： 1S/C8H11FN2O2S/c1-11(2)7-4-3-6(9)5-8(7)14(10,12)13/h3-5H,1-2H3,(H2,10,12,13)
• InChI Key： GGDQAIYCFPUGIK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1N(C)C)F)(N)(=O)=O

Computed Properties

• Exact Mass: 218.05252693g/mol
• Monoisotopic Mass: 218.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(dimethylamino)-5-fluorobenzene-1-sulfonamide

Recent Advances in the Study of 2-(Dimethylamino)-5-fluorobenzene-1-sulfonamide (CAS: 2228215-64-1) as a Promising Therapeutic Agent

The compound 2-(dimethylamino)-5-fluorobenzene-1-sulfonamide (CAS: 2228215-64-1) has recently emerged as a molecule of significant interest in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and targeted therapy. Recent studies have shed light on its potential applications in treating various diseases, making it a focal point for ongoing research and development efforts.

A key area of investigation has been the compound's mechanism of action as a carbonic anhydrase inhibitor. Structural analyses reveal that the dimethylamino and fluorine substituents at positions 2 and 5 respectively contribute to enhanced binding affinity and selectivity towards specific carbonic anhydrase isoforms. This selective inhibition profile suggests potential therapeutic applications in conditions such as glaucoma, epilepsy, and certain cancers where carbonic anhydrase activity plays a pathological role. Recent crystallographic studies have provided atomic-level insights into the binding interactions between this compound and its target enzymes.

In addition to its enzyme inhibitory properties, 2-(dimethylamino)-5-fluorobenzene-1-sulfonamide has shown interesting pharmacokinetic characteristics. Recent preclinical studies indicate favorable absorption and distribution profiles, with particular attention being paid to its blood-brain barrier permeability. This property, combined with its molecular weight of 218.25 g/mol and calculated logP of 1.2, makes it an attractive candidate for central nervous system-targeted therapies. Researchers have also explored various salt forms and prodrug derivatives to optimize its bioavailability and therapeutic index.

The synthetic routes to 2-(dimethylamino)-5-fluorobenzene-1-sulfonamide have been refined in recent publications, with emphasis on greener chemistry approaches. Novel methodologies employing catalytic amination and microwave-assisted synthesis have been reported to improve yields while reducing environmental impact. These advances in synthetic chemistry are crucial for scaling up production while maintaining the compound's high purity standards required for pharmaceutical applications.

Looking forward, the research community anticipates several directions for this compound. Current investigations are exploring its potential in combination therapies, particularly with existing anticancer agents where its carbonic anhydrase inhibition might provide synergistic effects. Additionally, structure-activity relationship studies are underway to develop second-generation derivatives with improved potency and reduced off-target effects. The unique chemical features of 2-(dimethylamino)-5-fluorobenzene-1-sulfonamide continue to make it a valuable scaffold for medicinal chemistry optimization and drug discovery efforts.